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Compound of Interest

Compound Name: Cycloundecane

Cat. No.: B11939692 Get Quote

Essential Safety and Handling Guide for
Cycloundecane
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling Cycloundecane (CAS No. 294-41-7) in a laboratory setting.

Adherence to these guidelines is critical to ensure personal safety and regulatory compliance.

Hazard Identification and Quantitative Data
Cycloundecane is classified under the Globally Harmonized System (GHS) as Acute Toxicity,

Oral (Category 3), with the hazard statement H301: Toxic if swallowed[1]. It is imperative to

handle this compound with appropriate precautions to prevent ingestion.

The following table summarizes key quantitative data for Cycloundecane:
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Property Value Unit

Molecular Formula C₁₁H₂₂

Molecular Weight 154.29 g/mol

GHS Classification
Acute Toxicity, Oral (Category

3)

Hazard Statement H301: Toxic if swallowed

Melting Point -7.3 °C

Boiling Point 218.4 °C at 760 mmHg

Flash Point 73.7 °C

Personal Protective Equipment (PPE)
Appropriate PPE is mandatory to prevent exposure when handling Cycloundecane. The

following equipment must be used:
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Body Part PPE Recommendation
Rationale and
Specifications

Eyes
Chemical safety goggles or a

face shield

Must conform to OSHA 29

CFR 1910.133 or EN 166 (EU)

standards to protect against

splashes.

Hands
Chemical-resistant gloves

(e.g., Nitrile, Neoprene)

Inspect gloves for integrity

before each use. Given the

lack of specific glove-

resistance data for

Cycloundecane, it is

recommended to use gloves

with good resistance to non-

polar organic compounds.

Change gloves frequently and

immediately if contaminated.

Body Laboratory coat

A buttoned lab coat is required

to protect skin from accidental

splashes.

Operational Plan: Step-by-Step Handling
Procedures
All handling of Cycloundecane should be performed in a designated area, preferably within a

chemical fume hood, to minimize inhalation exposure and contain potential spills.

Step 1: Preparation and Pre-Weighing

Designate a specific work area for handling Cycloundecane and ensure it is clean and

uncluttered.

If weighing the solid, tare an empty, sealed container on a balance located outside the fume

hood.
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Move the tared container into the fume hood before adding the Cycloundecane to prevent

contamination of the balance and surrounding area.

Step 2: Aliquoting and Dispensing

Inside the chemical fume hood, carefully transfer the desired amount of Cycloundecane to

the tared container.

Use disposable spatulas and weigh paper to avoid cross-contamination and facilitate easy

disposal.

Keep the primary container of Cycloundecane closed when not in use.

Step 3: Post-Handling and Decontamination

After handling, decontaminate the work surface with an appropriate solvent.

Dispose of all contaminated disposable materials (e.g., gloves, weigh paper, pipette tips) in a

designated hazardous waste container.

Wash hands thoroughly with soap and water after removing gloves.
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Caption: Workflow for safely handling Cycloundecane.
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Disposal Plan
Cycloundecane is a non-halogenated organic compound. Its waste must be managed as

hazardous chemical waste and segregated from other waste streams.

Step 1: Waste Segregation and Collection

Collect all waste contaminated with Cycloundecane, including unused product,

contaminated PPE, and spill cleanup materials, in a designated, leak-proof, and clearly

labeled hazardous waste container.

The container label should read: "Hazardous Waste: Cycloundecane (Non-Halogenated

Organic)".

Do not mix with halogenated solvents or other incompatible waste streams[2][3][4][5][6].

Step 2: Storage

Store the waste container in a designated satellite accumulation area that is well-ventilated

and away from ignition sources.

Keep the container tightly sealed when not in use.

Step 3: Disposal

Arrange for the disposal of the hazardous waste through your institution's Environmental

Health and Safety (EHS) office or a licensed chemical waste disposal contractor.

Under no circumstances should Cycloundecane or its waste be disposed of down the drain.
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Caption: Logical workflow for the disposal of Cycloundecane waste.

Emergency Procedures
Spill Response:

Evacuate the immediate area and alert others.
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If the spill is large or you are unsure how to proceed, contact your institution's EHS office

immediately.

For small spills, and if it is safe to do so, wear the full PPE outlined in Section 2.

Cover the spill with an inert absorbent material (e.g., vermiculite, sand).

Collect the absorbed material using non-sparking tools and place it in a sealed, labeled

container for hazardous waste disposal.

Decontaminate the spill area.

First-Aid Measures:

Ingestion:This is a medical emergency due to the acute oral toxicity of Cycloundecane. Call

911 or your local poison control center immediately[7][8][9][10][11]. Do not induce vomiting

unless instructed to do so by a medical professional.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. If irritation persists, seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, holding the

eyelids open. Seek immediate medical attention.

Inhalation: Move the individual to fresh air. If breathing is difficult, seek immediate medical

attention.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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